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Compound of Interest

1-(Chloromethoxy)-2-fluoro-3-
Compound Name:
methylbenzene

Cat. No.: B13216044

Get Quote

Executive Summary

1-(Chloromethoxy)-2-fluoro-3-methylbenzene (CAS 1692195-37-1) is a specialized
electrophilic alkylating agent used primarily in medicinal chemistry and organic synthesis.[1]

Structurally, it is the chloromethyl ether derivative of 2-fluoro-3-methylphenol.[1] Unlike its
benzyl chloride analog (1-(chloromethyl)-2-fluoro-3-methylbenzene, CAS 647037-27-2), this
compound features an oxygen atom linking the chloromethyl group to the aromatic ring (

), imparting significantly higher reactivity due to the alpha-chloroether functionality.[1]

This intermediate is critical for introducing the (2-fluoro-3-methylphenoxy)methyl moiety into
target molecules, a strategy often employed to modify lipophilicity, construct prodrug scaffolds
(e.g., phosphonooxymethyl ethers), or synthesize specific receptor modulators where the
phenoxymethyl ether linkage acts as a bioisostere.[1]

Key Technical Data:

« CAS Number: 1692195-37-1[1]
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e Formula: C

H

CIFO

e Molecular Weight: 174.60 g/mol [1]

« SMILES:CC1=C(F)C(OCCl)=CC=C1

e Synonyms: Chloromethyl 2-fluoro-3-methylphenyl ether; 2-Fluoro-3-methylphenol

chloromethyl ether.[1]

Chemical Identity & Physicochemical Properties

The compound is an alpha-haloether, a class of compounds known for their high

electrophilicity.[1] The chlorine atom is activated by the adjacent oxygen, making it susceptible

to rapid nucleophilic displacement or hydrolysis.[1]

Property Value Note
Typically generated in situ or
Appearance Colorless to pale yellow oil used immediately due to
instability.[1]
Likely to decompose before
Boiling Point ~220°C (Predicted) boiling at atm pressure.[1]
Distill under high vacuum only.
Density ~1.2 g/cm? (Predicted) Denser than water.[1]
N Reacts violently with
Solubility DCM, THF, Toluene, Et20
water/alcohols.[1]
Hydrolyzes rapidly to 2-fluoro-
Reactivity High 3-methylphenol, formaldehyde,

and HCL.[1]

Structural Distinction
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It is imperative to distinguish this compound from its structural isomer:
e Target Compound (CAS 1692195-37-1):
(Chloromethyl ether).[1] Used for

-alkylation to install a phenoxymethyl group.[1]

e Isomer (CAS 647037-27-2):

(Benzyl chloride).[1] Used to install a benzyl group.[1][2]

Synthesis & Manufacturing Protocols

Due to the high reactivity and potential carcinogenicity of chloromethyl ethers, this compound is
often synthesized in situ or in small batches.[1] The standard industrial route involves the
chloromethylation of the parent phenol.[1]

Core Synthesis Pathway

Reagents: 2-Fluoro-3-methylphenol, Paraformaldehyde, Hydrogen Chloride (gas), Calcium
Chloride (drying agent).[1] Solvent: Dichloromethane (DCM) or Chloroform.[1]

Step-by-Step Protocol

e Preparation: Charge a flame-dried reaction vessel with 2-fluoro-3-methylphenol (1.0 eq) and
Paraformaldehyde (1.2 eq) in anhydrous DCM (0.5 M concentration).

e Chlorination: Cool the mixture to 0°C. Bubble dry HCI gas slowly through the suspension for
2—4 hours. The paraformaldehyde will depolymerize and react, clearing the suspension.[1]

o Mechanistic Insight: The HCI protonates the formaldehyde (formed from
paraformaldehyde), generating a reactive oxonium species that attacks the phenolic
oxygen (or vice versa, via hemiacetal intermediate) to form the chloromethyl ether.[1]

e Work-up (Critical):

o Stop HCI flow.[1]
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o Decant the solution from any aqueous layer (water is a byproduct).[1]
o Dry the organic layer immediately over anhydrous CacCl
or MgSO

for 1 hour.[1]

o Note: Do not perform an aqueous wash (bicarb/brine), as the product will hydrolyze
instantly.[1]

« |solation: Filter the drying agent and concentrate the filtrate under reduced pressure at low
temperature (<30°C).

o Storage: Use immediately. If storage is necessary, keep at -20°C under Argon over molecular
sieves.[1]

Synthesis Diagram

2-Fluoro-3-methylphenol 1-(Chloromethoxy)-2-fluoro-3-methylbenzene
(FCETEs]) ——fdditon Substitution (CAS 1692195-37-1)
Hemiacetal -
Intermediate %»
Paraformaldehyde + HCI(g)

(DCM, 0°C) H20 (Removed by CaCl2)

Click to download full resolution via product page

Figure 1: Synthesis of 1-(Chloromethoxy)-2-fluoro-3-methylbenzene via HCl-mediated
chloromethylation.

Reactivity & Applications

The primary utility of CAS 1692195-37-1 is as a "soft" alkylating agent.[1] The oxygen atom
stabilizes the carbocation character at the methylene carbon, making it highly reactive toward
nucleophiles (amines, carboxylates, alcohols).[1]

Key Applications
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e Prodrug Synthesis: Used to synthesize phosphonooxymethyl ethers or acyloxymethyl ethers.
[1] The chloromethyl ether reacts with a drug's functional group (e.g., an amine or hydroxyl)
to create a linkage that is metabolically labile, releasing the active parent drug and the
harmless phenol byproduct in vivo.[1]

o Phenoxymethyl Linkers: Used in medicinal chemistry to link the 2-fluoro-3-methylphenyl
motif to a core scaffold (e.g., a heterocycle) via a methylene bridge.[1] This specific
substitution pattern (2-F, 3-Me) is often explored to optimize metabolic stability (blocking
metabolic soft spots) or enhance binding affinity.[1]

Reactivity Workflow

Nucleophilic Substitution Pathways

1-(Chloromethoxy)-2-fluoro-3-methylbenzene
(Electrophile)

Secondary Amine (R2NH) Carboxylic Acid (RCOOH)
+ Base (e.g., DIPEA) + Base (e.g., Cs2CO3)

SN2 Reaction X
N-((2-fluoro-3-methylphenoxy)methyl)amine
(Linker Installation)

SN2 Reactio

Acyloxymethyl Ether
(Prodrug Moiety)

Click to download full resolution via product page

Figure 2: Reactivity profile showing nucleophilic displacement pathways for linker installation
and prodrug synthesis.

Safety & Handling (Critical)

Hazard Class: Alkylating Agent / Suspected Carcinogen.[1] Chloromethyl ethers (e.g., MOM-CI,
BOM-CI) are notorious for their carcinogenicity (specifically lung cancer) due to their ability to
alkylate DNA.[1] While specific toxicological data for this derivative may be sparse, it must be
handled with the same rigor as Bis(chloromethyl)ether.[1]

» Engineering Controls: All operations must be performed in a certified chemical fume hood.
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PPE: Double nitrile gloves, lab coat, and safety glasses.[1] A full-face respirator is
recommended if working outside a hood (not advised).[1]

Decontamination: Quench all glassware and spills with a solution of ammonium hydroxide or
methanolic ammonia.[1] This converts the reactive chloride into a less toxic amine/acetal.[1]

Waste: Dispose of as hazardous halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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